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Compound of Interest

Compound Name: 1,1,3-Trichloropropene

Cat. No.: B110787 Get Quote

An In-Depth Technical Guide to 1,1,3-Trichloropropene

Abstract
This technical guide provides a comprehensive overview of 1,1,3-trichloropropene (CAS No:

2567-14-8), a significant chlorinated alkene in industrial and research settings. The document

delineates its fundamental molecular characteristics, including its chemical formula and

molecular weight, and delves into its physicochemical properties, synthesis methodologies, key

applications, and analytical procedures. Furthermore, this guide addresses the critical safety

and toxicological aspects associated with its handling and use. Designed for researchers,

chemists, and professionals in drug development and chemical manufacturing, this paper

synthesizes technical data with practical insights to serve as an authoritative resource on this

compound.

Molecular Identity and Physicochemical Properties
1,1,3-Trichloropropene is a chlorinated derivative of propene. Its identity is established by a

unique combination of identifiers and properties that are crucial for its application and handling

in a laboratory or industrial context.

The molecular formula of 1,1,3-trichloropropene is C₃H₃Cl₃.[1][2][3][4] This formula dictates

its elemental composition and is the foundation for its molecular weight. The molecular weight

is calculated to be approximately 145.41 g/mol .[2][3][5]
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Table 1: Core Identifiers for 1,1,3-Trichloropropene

Identifier Value Source(s)

IUPAC Name 1,1,3-trichloroprop-1-ene [3][5]

Molecular Formula C₃H₃Cl₃ [1][2][3][4]

Molecular Weight 145.41 g/mol [2][3][5]

CAS Number 2567-14-8 [2][3][4]

Canonical SMILES C(C=C(Cl)Cl)Cl [5]

InChI
InChI=1S/C3H3Cl3/c4-2-1-

3(5)6/h1H,2H2
[2][5]

Synonyms

1,1,3-Trichloro-1-propene, 3,3-

Dichloroallyl chloride, 1,3,3-

Trichloro-2-propene

[2][6]

The physical characteristics of 1,1,3-trichloropropene define its behavior under various

conditions and are essential for designing experimental and industrial processes. It is a

colorless liquid with a distinct odor.[1] Its solubility profile is typical for a halogenated organic

compound: it is insoluble in water but soluble in common organic solvents like ethanol, ether,

and benzene.[1]

Table 2: Physicochemical Properties of 1,1,3-Trichloropropene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b110787?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trichloropropene
https://www.alfa-chemistry.com/1-1-3-trichloro-1-propene-cas-2567-14-8-item-5437.htm
https://www.chembk.com/en/chem/1,1,3-TRICHLOROPROPENE
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2567148&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trichloropropene
https://www.echemi.com/products/pid_Seven17342-113-trichloropropene.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2567148&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trichloropropene
https://www.alfa-chemistry.com/1-1-3-trichloro-1-propene-cas-2567-14-8-item-5437.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2567148&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trichloropropene
https://www.echemi.com/products/pid_Seven17342-113-trichloropropene.html
https://www.alfa-chemistry.com/1-1-3-trichloro-1-propene-cas-2567-14-8-item-5437.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2567148&Mask=4
https://www.alfa-chemistry.com/1-1-3-trichloro-1-propene-cas-2567-14-8-item-5437.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2567148&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C2567148&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b110787?utm_src=pdf-body
https://www.chembk.com/en/chem/1,1,3-TRICHLOROPROPENE
https://www.chembk.com/en/chem/1,1,3-TRICHLOROPROPENE
https://www.benchchem.com/product/b110787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance Colorless liquid [1][5]

Boiling Point ~131.5 °C at 760 mmHg [5][7]

Density ~1.37 g/cm³ [4][5]

Flash Point 48.9 °C [4][5]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Vapor Pressure 11.3 mmHg at 25 °C [4]

Synthesis and Manufacturing Pathways
The industrial production of 1,1,3-trichloropropene is achieved through several synthetic

routes. The choice of a specific pathway is often dictated by the availability of starting

materials, desired purity, and economic feasibility. A predominant method involves the

dehydrochlorination of 1,1,1,3-tetrachloropropane.[8][9]

This reaction is typically carried out by treating 1,1,1,3-tetrachloropropane with an alkali, such

as an aqueous solution of sodium hydroxide or potassium hydroxide, which facilitates the

elimination of a hydrogen chloride (HCl) molecule.[9][10] The reaction temperature is a critical

parameter, with temperatures of 85°C or higher favoring higher conversion and selectivity.[9]

The starting material, 1,1,1,3-tetrachloropropane, is itself commonly synthesized via the

addition reaction of carbon tetrachloride to ethylene.[8][9]

Other reported methods for synthesizing 1,1,3-trichloropropene include the chlorination of

1,3-dichloropropane or the reaction of chloropropene with chlorine at elevated temperatures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 1-Propene, 1,1,3-trichloro- [webbook.nist.gov]

3. 1,1,3-Trichloropropene | C3H3Cl3 | CID 17378 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. 1-Propene, 1,1,3-trichloro- [webbook.nist.gov]

7. 2567-14-8 CAS MSDS (1,1,3-TRICHLOROPROPENE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

8. prepchem.com [prepchem.com]

9. JP2010229047A - Method for producing trichloropropene - Google Patents
[patents.google.com]

10. JP2010229092A - Method for producing trichloropropene - Google Patents
[patents.google.com]

To cite this document: BenchChem. [1,1,3-Trichloropropene molecular weight and formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110787#1-1-3-trichloropropene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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